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Compound of Interest

Compound Name: 3-Aminobenzaldehyde

Cat. No.: B158843

Essential Safety and Handling Guide for 3-
Aminobenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Aminobenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Classification

3-Aminobenzaldehyde is a chemical that requires careful handling due to its potential health
and environmental hazards. While some safety data sheets lack complete hazard information,
the available data indicates the following classifications should be considered.

GHS Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled (H301+H311+H331).[1]

May cause an allergic skin reaction (H317).[1]

Causes skin and eye irritation.[2][3]

May cause respiratory irritation.[3]
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* May cause damage to organs through prolonged or repeated exposure (H373).[1]

o Toxic to aquatic life with long-lasting effects (H411).[1][4]

Precautionary Statements:

o Wash skin thoroughly after handling.[4]

e Do not eat, drink, or smoke when using this product.[4]

e Use only outdoors or in a well-ventilated area.[2]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][5]

e Avoid release to the environment.[4]

o Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Hazard Classification Category
Acute Toxicity, Oral Category 3/4
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Irritation Category 2
Skin Sensitization Category 1
Specific Target Organ Toxicity (Repeated

Category 2
Exposure)
Hazardous to the Aquatic Environment, Long-

Category 2

Term

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical to mitigate the risks associated with handling 3-
Aminobenzaldehyde. The following equipment should be used at all times.

Protection Type Specific Recommendations Rationale

Wear appropriate chemical-
resistant gloves (e.g., Nitrile,
) Neoprene). Dispose of To prevent skin contact and
Hand Protection ] ]
contaminated gloves after use absorption.[5]
in accordance with laboratory

and local regulations.[5][6]

Use tightly fitting safety

goggles or a face shield Protects against splashes,
Eye/Face Protection (meeting standards like EN dust, and vapors that can

166 or 29 CFR 1910.133).[3] cause serious eye irritation.[8]

[7]

Wear a lab coat or chemical- ] ) )
) ) ] Provides a barrier against
) resistant protective clothing. ) ]
Skin and Body accidental spills and contact.
Ensure full coverage to 8]

prevent any skin exposure.[5]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if ) ) ]
, _ o _ To prevent inhalation of toxic
Respiratory Protection ventilation is inadequate, if
dust or vapors.[3]
dust or aerosols are
generated, or if exposure limits

are exceeded.[3][5]

Safe Handling and Storage Plan

Adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

Engineering Controls:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b158843?utm_src=pdf-body
https://www.benchchem.com/product/b158843?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/05163.pdf
https://www.cdhfinechemical.com/images/product/msds/10_339401480_3-NITROBENZALDEHYDECASNO99-61-6MSDS.pdf
https://pim-resources.coleparmer.com/sds/05163.pdf
https://www.fishersci.com/store/msds?partNumber=AC279660010&productDescription=2-AMINOBENZALDEHYDE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.3m.com/3M/en_US/worker-health-safety-us/solutions/industrial-safety-products/chemical/
https://pim-resources.coleparmer.com/sds/05163.pdf
https://www.3m.com/3M/en_US/worker-health-safety-us/solutions/industrial-safety-products/chemical/
https://www.fishersci.com/store/msds?partNumber=AC279660010&productDescription=2-AMINOBENZALDEHYDE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05163.pdf
https://www.fishersci.com/store/msds?partNumber=AC279660010&productDescription=2-AMINOBENZALDEHYDE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Ventilation: Always handle 3-Aminobenzaldehyde in a well-ventilated area.[9] Use of a
certified chemical fume hood is strongly recommended.[3]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[3][5]

Handling Procedures:

o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary
PPE is available and in good condition.

» Dispensing: Avoid creating dust when handling the solid form.[3] Use non-sparking tools to
prevent ignition sources.[9]

» Contact Avoidance: Avoid all direct contact with skin and eyes.[9] Do not breathe in dust or
vapors.[5]

e Hygiene: Wash hands and any exposed skin thoroughly after handling, even if gloves were
worn.[2] Do not eat, drink, or smoke in the handling area.[4]

Storage Plan:

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
Some suppliers recommend refrigerated storage (2-8°C).[1]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

o Labeling: Ensure containers are clearly labeled with the chemical name and associated
hazards.

Accidental Release and First Aid Measures

Immediate and appropriate responses to spills or exposures are critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][9]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[2][9]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[2][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[2][9]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 2.

For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[3]

Disposal Plan

Prevent the spill from entering drains or waterways.[6]

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Waste Generation:

» All materials contaminated with 3-Aminobenzaldehyde, including used PPE (gloves, etc.),
empty containers, and spill cleanup materials, should be considered hazardous waste.

Disposal Procedure:
o Collection: Collect waste in suitable, closed, and clearly labeled containers.[6]

e Segregation: Do not mix with other waste streams unless directed by your institution's
environmental health and safety (EHS) office.

o Disposal: Dispose of the chemical waste through a licensed and approved waste disposal
company.[4][6] Adhere to all local, state, and federal regulations.

e Environmental Precaution: Do not allow the substance to be released into the environment.
[4][6] Collect any spillage, as it is toxic to aquatic life.[4]

Chemical and Physical Properties

The following table summarizes key quantitative data for 3-Aminobenzaldehyde.

Property Value Reference
Molecular Formula C7H7NO

Molecular Weight 121.14 g/mol [10]
Appearance Pale yellow to light brown solid  [11]
Melting Point 28-30 °C

Boiling Point 270.3 °C at 760 mmHg

Flash Point 117.3°C

Density 1.171 g/cm3

Handling Workflow Diagram
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The following diagram illustrates the standard operational workflow for safely handling 3-
Aminobenzaldehyde from receipt to disposal.

Step 1: Preparation
- Review SDS
- Don PPE
- Verify Fume Hood Operation

'

Step 2: Chemical Handling
- Work in Fume Hood
- Dispense Carefully

- Avoid Dust/Aerosols

\
\
\
\
\
\

Step 3: Experimental Use
- Monitor for Spills
- Maintain Containment

\
\

\

\

\

AN \

S \

\

N

Step 4: Decontamination
- Clean Work Area
- Decontaminate Equipment

Accidental Spill/Exposure

Follow First Aid Protocol
(See Section 4)

Initiate Spill Response
(See Section 4)

Step 5: Waste Segregation
- Collect Solid & Liquid Waste
- Separate Contaminated PPE

'

Step 6: Disposal

- Label Hazardous Waste
- Store in Satellite Area
- Arrange EHS Pickup
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Click to download full resolution via product page

Caption: Workflow for handling 3-Aminobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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